Cas no 2228610-27-1 (1-(4-methyloxan-4-yl)cyclohexylmethanamine)

• Product Name: 1-(4-methyloxan-4-yl)cyclohexylmethanamine
• CAS No: 2228610-27-1
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6122834
• PubChem ID: 165668312
• Update Time: 2025-10-28

1-(4-methyloxan-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyloxan-4-yl)cyclohexylmethanamine
• EN300-1778382
• [1-(4-methyloxan-4-yl)cyclohexyl]methanamine
• 2228610-27-1

• Inchi： 1S/C13H25NO/c1-12(7-9-15-10-8-12)13(11-14)5-3-2-4-6-13/h2-11,14H2,1H3
• InChI Key： XQKGWGDKTPTCOJ-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-methyloxan-4-yl)cyclohexylmethanamine

1-(4-Methyloxan-4-yl)cyclohexylmethanamine (CAS No. 2228610-27-1): A Comprehensive Overview

1-(4-Methyloxan-4-yl)cyclohexylmethanamine, also known by its CAS registry number 2228610-27-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of oxazolidinones, which are widely studied for their potential applications in drug design and materials science. The compound's structure, featuring a cyclohexane ring fused with an oxazolidinone moiety, makes it a unique candidate for exploring various chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-methyloxan-4-yl)cyclohexylmethanamine. Researchers have employed novel catalytic methods and asymmetric synthesis techniques to optimize the production process. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for applications in drug discovery. The compound's structural versatility has led to its exploration in areas such as enzyme inhibition, anti-inflammatory agents, and bioactive materials.

The oxazolidinone ring in 1-(4-methyloxan-4-yl)cyclohexylmethanamine plays a pivotal role in its reactivity and functionality. Studies have shown that this moiety can act as a nucleophile or electrophile depending on the reaction conditions, making it a valuable building block in organic synthesis. Moreover, the cyclohexane ring contributes to the molecule's stability and lipophilicity, which are essential properties for drug candidates targeting specific biological pathways.

Recent research has focused on the biological evaluation of 1-(4-methyloxan-4-yl)cyclohexylmethanamine. In vitro studies have demonstrated its potential as an inhibitor of certain proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. Additionally, computational modeling has provided insights into the molecule's binding affinity and selectivity, paving the way for further optimization.

The synthesis of 1-(4-methyloxan-4-yl)cyclohexylmethanamine involves a multi-step process that begins with the preparation of the oxazolidinone precursor. This is followed by cyclization reactions to form the cyclohexane ring and subsequent functionalization to introduce reactive groups. The use of green chemistry principles in these processes has been emphasized to reduce environmental impact and improve sustainability.

In terms of applications, 1-(4-methyloxan-4-yl)cyclohexylmethanamine has shown promise in peptide synthesis and as a chiral auxiliary in asymmetric catalysis. Its ability to form stable amide bonds makes it a valuable reagent in organic transformations. Furthermore, its unique structure has inspired its use in the development of novel materials with tailored mechanical and electronic properties.

Looking ahead, ongoing research aims to explore the full potential of 1-(4-methyloxan-4-yl)cyclohexylmethanamine in therapeutic development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. The compound's versatility and compatibility with modern drug delivery systems further enhance its prospects in this field.

In conclusion, 1-(4-methyloxan-4-yl)cyclohexylmethanamine (CAS No. 2228610-27-1) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in future research and development endeavors.